molecular formula C16H20N2 B6646262 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine

1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine

Cat. No. B6646262
M. Wt: 240.34 g/mol
InChI Key: UFCTUVCZAQFERC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine, also known as AZMN, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. AZMN is a small molecule that belongs to the class of amine compounds and has a unique structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. This means that it can bind to the receptor and activate it, but not to the same extent as a full agonist. This partial activation can lead to a more subtle effect on the receptor, which may be beneficial for the treatment of certain conditions.
Biochemical and Physiological Effects:
1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been found to increase the release of serotonin in the brain, which can lead to an antidepressant effect. It has also been shown to have anxiolytic properties, which may be useful for the treatment of anxiety disorders. Additionally, 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine has been shown to have analgesic properties, which may be useful for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine is its unique structure, which makes it a promising candidate for drug development. Its partial agonist activity at serotonin receptors may also make it a safer alternative to full agonists, which can have more severe side effects. However, one of the limitations of 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine is its limited availability and high cost, which can make it difficult to conduct large-scale studies.

Future Directions

There are several future directions for research on 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine. One potential avenue is the development of new drugs that target specific serotonin receptors using 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine as a ligand. Another potential direction is the exploration of 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine's effects on other neurotransmitter systems, such as dopamine and norepinephrine. Finally, further studies are needed to fully understand the mechanism of action of 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine and its potential applications in the treatment of various conditions.
Conclusion:
In conclusion, 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine is a promising compound that has potential applications in medicinal chemistry. Its unique structure and partial agonist activity at serotonin receptors make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various conditions.

Synthesis Methods

1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine can be synthesized through a multistep process that involves the reaction of naphthalene with a series of reagents such as sodium hydride, methyl iodide, and azetidine. The final product is obtained through a purification process that involves column chromatography and recrystallization.

Scientific Research Applications

1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine has been the subject of several scientific studies that have explored its potential applications in medicinal chemistry. One of the most promising applications of 1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine is its use as a ligand for the development of new drugs that target serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. Drugs that target serotonin receptors have been used to treat a variety of conditions such as depression, anxiety, and schizophrenia.

properties

IUPAC Name

1-(azetidin-3-yl)-N-methyl-N-(naphthalen-2-ylmethyl)methanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20N2/c1-18(12-14-9-17-10-14)11-13-6-7-15-4-2-3-5-16(15)8-13/h2-8,14,17H,9-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFCTUVCZAQFERC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1CNC1)CC2=CC3=CC=CC=C3C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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